molecular formula C11H8Cl2N4 B8489119 4,5-dichloro-2-(1-methyl-1H-pyrazol-4-yl)-1H-pyrrolo[2,3-b]pyridine

4,5-dichloro-2-(1-methyl-1H-pyrazol-4-yl)-1H-pyrrolo[2,3-b]pyridine

Cat. No.: B8489119
M. Wt: 267.11 g/mol
InChI Key: LWAUAJYZUOMJGG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4,5-dichloro-2-(1-methyl-1H-pyrazol-4-yl)-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C11H8Cl2N4 and its molecular weight is 267.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H8Cl2N4

Molecular Weight

267.11 g/mol

IUPAC Name

4,5-dichloro-2-(1-methylpyrazol-4-yl)-1H-pyrrolo[2,3-b]pyridine

InChI

InChI=1S/C11H8Cl2N4/c1-17-5-6(3-15-17)9-2-7-10(13)8(12)4-14-11(7)16-9/h2-5H,1H3,(H,14,16)

InChI Key

LWAUAJYZUOMJGG-UHFFFAOYSA-N

Canonical SMILES

CN1C=C(C=N1)C2=CC3=C(C(=CN=C3N2)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of Example 113C (0.35 g, 0.831 mmol) in methanol (9.2 mL) was treated with 2 N aqueous sodium hydroxide solution (2.08 mL, 4.15 mmol), and the reaction was heated to 70° C. for 10 minutes. The reaction was cooled to ambient temperature, and the pH was adjusted to pH ˜7 with 10% aqueous HCl solution. The neutralized mixture was treated with water (12 mL), and the resulting suspension was cooled to 0° C. and filtered. The solid was collected, washed with water, and dried in a vacuum oven at 60° C. to provide the title compound. MS ESI(+) m/z 267.6 [M+H]+.
Name
suspension
Quantity
0.35 g
Type
reactant
Reaction Step One
Quantity
2.08 mL
Type
reactant
Reaction Step One
Quantity
9.2 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
12 mL
Type
reactant
Reaction Step Three

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